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Compound of Interest

Compound Name: 2-(Morpholin-2-yl)ethanol

Cat. No.: B139509

This guide provides essential safety and logistical information for the handling and disposal of
2-(Morpholin-2-yl)ethanol, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and proper chemical management.

Chemical Properties and Hazards

2-(Morpholin-2-yl)ethanol is a hazardous substance that requires careful handling to prevent
adverse health effects. It is a primary alcohol and a tertiary amino compound. Key hazards
include the risk of serious eye damage, skin irritation, and respiratory system irritation.[1][2] It
may also cause skin sensitization upon contact.[1] The compound is combustible and can emit
toxic fumes, including nitrogen oxides and carbon monoxide, when heated to decomposition.[1]

[3]

Quantitative Data Summary
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Property Value Source
Molecular Formula C6H13NO2 [2][4]
Molecular Weight 131.18 g/mol [2]
Appearance Colorless liquid [5]
Boiling Point 264°F (129°C) [5]
Flash Point 98°F (36.7°C) (open cup) [5]
Solubility Miscible in water [5]

Operational Plan for Handling

Strict adherence to the following operational procedures is mandatory to minimize exposure
and ensure safety.

. Engineering Controls:
Work in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3][6]

Use explosion-proof electrical and ventilating equipment.[7]
. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.[2][6][8] Standard safety glasses are not sufficient.

Skin Protection:

o Wear chemical-resistant gloves, such as PVC or neoprene.[1] Inspect gloves for any signs
of degradation or puncture before use.

o Don a lab coat or chemical-resistant apron.[6]
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o Wear closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.[2][6]

. Handling Procedures:
Avoid all personal contact with the chemical, including inhalation of vapors.[1]
Keep the container tightly sealed when not in use.[1][2]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents and strong acids.[1][9]

Do not smoke, eat, or drink in the handling area.[1][7]
Ground and bond containers when transferring the material to prevent static discharge.[8]
Use only non-sparking tools.[6][7]

. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops.

[2][3]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[2][3]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

Spills:
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o Minor Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., dry
sand, earth) and place it into a chemical waste container.[2]

o Major Spills: Evacuate the area. Alert emergency responders. Wear full protective clothing
and a self-contained breathing apparatus.|[1]

Disposal Plan

Proper disposal of 2-(Morpholin-2-yl)ethanol and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

o 2-(Morpholin-2-yl)ethanol is considered a hazardous waste. All waste materials
contaminated with this chemical must be handled as such.

2. Waste Collection and Storage:

o Collect all waste, including unused product and contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed hazardous waste container.

» Store the waste container in a cool, dry, well-ventilated area, away from incompatible
materials.

3. Disposal Method:
» Do not dispose of this chemical down the drain.[1]

¢ All chemical waste must be disposed of through a licensed chemical waste disposal
company.

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures and to arrange for waste pickup.

¢ Recycling or reclamation may be an option; consult the manufacturer or a licensed waste
management authority for possibilities.[1]
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Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 2-(Morpholin-
2-yl)ethanol from receipt to disposal.
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Caption: Workflow for Safe Handling of 2-(Morpholin-2-yl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-morpholin-2-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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